(2,4-dinitrophenyl)[2-(4-morpholinyl)ethyl]amine

• IUPAC Name: N-(2-morpholin-4-ylethyl)-2,4-dinitroaniline
• InChI: InChI=1S/C12H16N4O5/c17-15(18)10-1-2-11(12(9-10)16(19)20)13-3-4-14-5-7-21-8-6-14/h1-2,9,13H,3-8H2
• InChI Key: NZYUIUZGOFCPLB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C12H16N4O5
• Molecular Weight: 296.28 g/mol
• Solubility: >44.4 [ug/mL] (The mean of the results at pH 7.4)

Description

(2,4-dinitrophenyl)[2-(4-morpholinyl)ethyl]amine, also known as DNPEA, is a chemical compound that has been used in scientific research for many years. It is a derivative of amphetamine and has been studied for its potential use as a tool for studying the central nervous system. DNPEA is a white crystalline powder that is soluble in water and other solvents.

Mechanism of Action

(2,4-dinitrophenyl)[2-(4-morpholinyl)ethyl]amine acts as a substrate for the monoamine transporters, which are responsible for the uptake of neurotransmitters such as dopamine, norepinephrine, and serotonin. By acting as a substrate, this compound can be taken up by these transporters and can interfere with the normal uptake of neurotransmitters. This can lead to changes in neurotransmitter levels and can affect the function of the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which can lead to increased activity in the central nervous system. It has also been shown to increase heart rate and blood pressure, which can have negative effects on the cardiovascular system.

Advantages and Limitations for Lab Experiments

(2,4-dinitrophenyl)[2-(4-morpholinyl)ethyl]amine has several advantages for use in lab experiments. It is a stable compound that is easy to synthesize and purify. It has also been shown to have consistent effects on the central nervous system, making it a reliable tool for studying the brain. However, there are also limitations to its use. This compound can have toxic effects on cells and tissues, and its effects on the central nervous system can be complex and difficult to interpret.

Future Directions

There are several future directions for research on (2,4-dinitrophenyl)[2-(4-morpholinyl)ethyl]amine. One area of interest is the development of new compounds that are similar to this compound but have fewer side effects. Another area of interest is the study of the long-term effects of this compound on the central nervous system, including its potential for addiction and tolerance. Additionally, there is interest in using this compound as a tool for studying the effects of amphetamines on the brain, as well as for investigating the mechanisms of action of other drugs that affect the central nervous system.

Synthesis Methods

(2,4-dinitrophenyl)[2-(4-morpholinyl)ethyl]amine can be synthesized from 2,4-dinitrophenylhydrazine and 2-(4-morpholinyl)ethylamine. The reaction takes place in the presence of a catalyst and under controlled conditions. The product is then purified using various methods, such as recrystallization or chromatography.

Scientific Research Applications

(2,4-dinitrophenyl)[2-(4-morpholinyl)ethyl]amine has been used in various scientific research studies, including studies on the central nervous system, neurotransmitters, and drug addiction. It has been used as a tool for studying the effects of amphetamines on the brain and for investigating the mechanisms of action of these drugs.